Cas no 1251631-57-8 (N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1251631-57-8
• MF: C₂₁H₂₆N₆O₂
• MW: 394.470143795013
• CID: 6349925
• PubChem ID: 49667771
• Update Time: 2025-10-31

N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide
• N-cycloheptyl-1-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-5-methyl-1H-pyrazole-4-carboxamide
• AKOS021876742
• N-cycloheptyl-1-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-5-methylpyrazole-4-carboxamide
• 1251631-57-8
• F3407-0200
• N~4~-cycloheptyl-1-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-pyridyl]-5-methyl-1H-pyrazole-4-carboxamide
• N-cycloheptyl-1-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C21H26N6O2/c1-3-18-25-21(29-26-18)15-10-11-22-19(12-15)27-14(2)17(13-23-27)20(28)24-16-8-6-4-5-7-9-16/h10-13,16H,3-9H2,1-2H3,(H,24,28)
• InChI Key： HJCDNSBNHSRLDU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=C(C3=NC(CC)=NO3)C=CN=2)C=1C)NC1CCCCCC1

Computed Properties

• Exact Mass: 394.21172409g/mol
• Monoisotopic Mass: 394.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide

Research Brief on N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide (CAS: 1251631-57-8)

In recent years, the compound N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide (CAS: 1251631-57-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the formation of the 1,2,4-oxadiazole ring, a key structural component. Advances in catalytic methods and green chemistry approaches have been reported to enhance the efficiency of the synthesis, making it more scalable for potential industrial applications.

From a mechanistic perspective, this compound has been identified as a potent inhibitor of certain kinase enzymes, which play critical roles in cellular signaling pathways. In vitro and in vivo studies have demonstrated its ability to selectively bind to the ATP-binding sites of these kinases, thereby modulating their activity. This selective inhibition has been linked to anti-proliferative effects in various cancer cell lines, suggesting its potential as a therapeutic agent in oncology. Additionally, recent research has explored its role in inflammatory pathways, indicating broader therapeutic applications beyond oncology.

Preclinical evaluations of N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide have yielded encouraging results. Pharmacokinetic studies have shown favorable absorption and distribution profiles, with moderate metabolic stability. Toxicity assessments have indicated a manageable safety profile, although further studies are required to fully elucidate its long-term effects. These findings have paved the way for ongoing clinical trials, which aim to evaluate its efficacy and safety in human subjects.

In conclusion, N-cycloheptyl-1-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-5-methyl-1H-pyrazole-4-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes, combined with its potent biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and exploring potential combination therapies. As the body of evidence grows, this compound may emerge as a key player in the development of next-generation therapeutics.